N-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(6-imidazol-1-ylpyrimidin-4-yl)-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H18N6O3S/c25-18(22-16-11-17(21-12-20-16)23-10-7-19-13-23)14-3-5-15(6-4-14)28(26,27)24-8-1-2-9-24/h3-7,10-13H,1-2,8-9H2,(H,20,21,22,25)
• InChI Key: HLSTVOGSGNWWIH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC(=NC=N3)N4C=CN=C4
• Molecular Formula: C18H18N6O3S
• Molecular Weight: 398.4 g/mol

Description

N-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide, also known as PFI-3, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. It is a potent and selective inhibitor of the histone methyltransferase SETD8, which plays a crucial role in regulating gene expression and cell proliferation.

Scientific Research Applications

Antiviral Agents

A study explored the antiviral potential of imidazo[1,2-a]pyridine derivatives, demonstrating that certain modifications in the structure could lead to effective antirhinovirus agents. The research emphasized the stereospecific synthesis and the significant antiviral activity exhibited by these compounds, with no apparent cellular toxicity observed in the assays (Hamdouchi et al., 1999).

Antitumor and Antibacterial Agents

Another research focused on the synthesis of thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives, which were found to possess potent antitumor and antibacterial activities. The study highlighted the significant in vitro activity of these compounds against several human tumor cell lines and their high activity against both Gram-positive and Gram-negative bacteria (Hafez et al., 2017).

Antiulcer Agents

Research on imidazo[1,2-a]pyridines substituted at the 3-position revealed their potential as antisecretory and cytoprotective antiulcer agents. Although none of the compounds displayed significant antisecretory activity in tested models, several demonstrated good cytoprotective properties, indicating their potential application in treating ulcer-related conditions (Starrett et al., 1989).

Antimicrobial and Antiproliferative Activities

A study investigated the synthesis and biological activity of 3-substituted imidazo[1,2-a]pyridines, focusing on their antimicrobial and antiproliferative activities. The research found that these compounds exhibited significant biological effects, suggesting their potential in medical applications (Fahim et al., 2021).